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Compound of Interest

Compound Name: Z-Gly-pro-ala-OH

CAS No.: 5891-41-8

Cat. No.: B1639275 Get Quote

Executive Summary & Molecule Profile
Z-Gly-Pro-Ala-OH (CAS: 5891-41-8) is a synthetic N-protected tripeptide derivative widely

utilized as a substrate for proteolytic enzymes, specifically collagenases (e.g., from Clostridium

histolyticum) and prolyl oligopeptidases. The N-terminal Carbobenzoxy (Z or Cbz) group

confers significant hydrophobicity and resistance to aminopeptidase degradation, while the C-

terminal free acid allows for specific carboxyl-end interactions or further derivatization.

This guide defines the rigorous handling conditions required to prevent spontaneous

hydrolysis, racemization, and aggregation, ensuring experimental reproducibility in enzymatic

assays and peptide synthesis.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Parameter Specification

Chemical Name N-(Benzyloxycarbonyl)-glycyl-L-prolyl-L-alanine

Sequence Z-Gly-Pro-Ala-OH

CAS Number 5891-41-8

Molecular Formula C₁₈H₂₃N₃O₆

Molecular Weight 377.39 g/mol

pKa (Predicted) ~3.7 (Carboxyl group)

Physical State White to off-white lyophilized powder

Solubility
Soluble in DMSO, DMF, Ethanol; Sparingly

soluble in water

Solid-State Stability & Storage
In its lyophilized solid form, Z-Gly-Pro-Ala-OH is chemically stable for 2–3 years if protected

from moisture and thermal stress. The primary degradation risks in the solid state are

hygroscopic clumping and slow hydrolysis due to trapped moisture.

Protocol A: Long-Term Storage (Solid)
Temperature: Store at -20°C. (Storage at -80°C is acceptable but unnecessary for the solid

powder).

Atmosphere: The vial must be tightly sealed. Usage of a desiccator is mandatory when

warming to room temperature to prevent condensation.

Container: Amber glass or high-quality polypropylene to minimize light exposure, although

the Z-group is relatively photostable compared to fluorophores.
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Expert Insight: The Z-group is stable to mild bases and nucleophiles but can be removed by

strong acids (HBr/AcOH) or catalytic hydrogenolysis. Therefore, ensure the storage

environment is free of volatile acid vapors (e.g., HCl, TFA) which could prematurely deprotect

the N-terminus.

Solution Stability & Reconstitution
Peptides are inherently unstable in solution. The Z-Gly-Pro-Ala-OH molecule presents a

specific challenge: the Z-group increases hydrophobicity, making direct dissolution in aqueous

buffers difficult and prone to precipitation or micelle formation, which alters apparent enzyme

kinetics.

Solvent Compatibility Matrix
Solvent Solubility Rating Stability (at -20°C) Recommended Use

DMSO (Anhydrous) Excellent (>50 mM) High (6 months) Primary Stock Solvent

DMF Good Moderate Alternative Stock

Ethanol Good Moderate Secondary Choice

Water/PBS Poor (<1 mM) Low (Days) Working Solution Only

Protocol B: Reconstitution and Aliquoting
Objective: Create a stable stock solution that minimizes freeze-thaw cycles.

Equilibration: Allow the lyophilized vial to reach room temperature (approx. 30 mins) inside a

desiccator before opening. Failure to do this causes water condensation on the powder,

accelerating hydrolysis.

Primary Solubilization: Dissolve the peptide in 100% Anhydrous DMSO to a concentration of

10–50 mM. Vortex gently until the solution is perfectly clear.
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Why DMSO? It prevents bacterial growth and suppresses hydrolytic activity compared to

aqueous buffers.

Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 20–50 µL) in low-

binding microcentrifuge tubes.

Storage: Freeze aliquots at -20°C or -80°C.

Shelf Life: 6 months at -20°C; 1 year at -80°C.

Freeze-Thaw Limit: Maximum 3 cycles.

Protocol C: Preparing the Working Solution
Objective: Prepare the substrate for an enzymatic assay (e.g., Collagenase activity).

Thaw one DMSO stock aliquot.

Dilute dropwise into the assay buffer (e.g., Tris-HCl pH 7.4 + CaCl₂) while vortexing.

Final Concentration: Typically 0.5 mM – 2.0 mM.

Stability Window: Use within 4 hours at room temperature. Discard unused working solution.

Degradation Mechanisms & QC
Understanding how the molecule fails is critical for troubleshooting.

Primary Degradation Pathways
Hydrolysis: The peptide bonds (Gly-Pro and Pro-Ala) are susceptible to spontaneous

hydrolysis in aqueous solution, accelerated by high pH (>8.5) or high temperature (>37°C).

Racemization: The C-terminal Alanine is chiral. Prolonged exposure to basic conditions can

cause racemization (L-Ala

D-Ala), rendering the substrate unrecognizable to stereospecific enzymes.
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Precipitation: Upon dilution into aqueous buffer, "invisible" micro-precipitates can form if the

concentration is too high, leading to erratic absorbance readings.

Visualization: Storage & Handling Logic
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Figure 1: Decision tree for the reconstitution and storage of Z-Gly-Pro-Ala-OH to maximize

shelf-life.
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Quality Control (HPLC Method)
To verify the integrity of an old stock, use the following Reverse-Phase HPLC conditions:

Column: C18 Analytical (5 µm, 4.6 x 150 mm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 254 nm (Z-group aromatic ring).

Acceptance Criteria: Single peak >95% purity. New peaks at earlier retention times indicate

hydrolysis fragments (e.g., Z-Gly-Pro-OH or free Ala).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1639275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/14333303
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3196112/
https://www.benchchem.com/product/b1639275#z-gly-pro-ala-oh-stability-and-storage-conditions
https://www.benchchem.com/product/b1639275#z-gly-pro-ala-oh-stability-and-storage-conditions
https://www.benchchem.com/product/b1639275#z-gly-pro-ala-oh-stability-and-storage-conditions
https://www.benchchem.com/product/b1639275#z-gly-pro-ala-oh-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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